Cas no 76782-82-6 (3-(tert-Butyldimethylsilyloxy)-1-propyne)

3-(tert-Butyldimethylsilyloxy)-1-propyne Properties

Names and Identifiers

• Silane,(1,1-dimethylethyl)dimethyl(2-propyn-1-yloxy)-
• tert-Butyldimethyl(2-propynyloxy)silane
• 3-(tert-Butyldimethylsilyloxy)-1-propyne
• C9H18OSi
• tert-Butyldimethyl(prop-2-ynyloxy)silane
• tert-butyl-dimethyl-prop-2-ynoxysilane
• ghl.PD_Mitscher_leg0.449
• TBDMS ether of propargyl alcohol
• t-butyldimethylsilyl propargyl ether
• tert-butyldimethylpropargyloxysilane
• UPCMLD00WV-88
• Propargyl alcohol tert-butyldimethylsilyl ether
• tert-Butyldimethyl(2-propyn-1-yloxy)silane
• tert-Butyldimethylsilyl propargyl ethe
• +Expand

• MDL： MFCD01863574
• InChIKey： ZYDKYFIXEYSNPO-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H18OSi/c1-7-8-10-11(5,6)9(2,3)4/h1H,8H2,2-6H3
• SMILES： C#CCO[Si](C)(C)C(C)(C)C

Computed Properties

• Exact Mass: 170.11300
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 3
• Heavy Atom Count: 11
• Complexity: 168
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0

Experimental Properties

• LogP: 2.64140
• PSA: 9.23000
• Refractive Index: n20/D 1.429(lit.)
• Boiling Point: 163°C(lit.)
• Flash Point: 38.8±10.0 ºC,
• Solubility: Very slightly soluble (0.34 g/l) (25 º C),
• Density: 0.84 g/mL at 25 °C(lit.)

3-(tert-Butyldimethylsilyloxy)-1-propyne Security Information

• Symbol: GHS02 GHS07
• WGK Germany：3
• Safety Instruction： S16
• Risk Phrases：R10
• Hazardous Material transportation number：UN 1993 3
• Hazard Statement： H226-H315-H319
• Warning Statement： P210-P233-P240-P241+P242+P243-P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P370+P378-P403+P235-P501
• Prompt：warning
• PackingGroup：III
• Risk Phrases： 10

3-(tert-Butyldimethylsilyloxy)-1-propyne Customs Data

• HS CODE：2931900090
• Customs Data：

  China Customs Code:

  2931900090

  Overview:

  2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

  Summary:

  2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Other Chemical Reagents Organic Metal Reagents